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Compound of Interest

Compound Name: N3-L-Val-OH (CHA)

Cat. No.: B1146781 Get Quote

Essential Safety and Handling Guide for N3-L-
Val-OH (CHA)
This guide provides crucial safety, handling, and disposal information for N3-L-Val-OH (CHA)
(L-azidovaline cyclohexylammonium salt), tailored for researchers, scientists, and drug

development professionals. Given the presence of an azide functional group, this compound

should be handled with extreme caution due to its potential toxicity and explosive nature.[1][2]

Adherence to these guidelines is critical to ensure a safe laboratory environment.

Hazard Assessment
N3-L-Val-OH (CHA) is an organic azide.[3][4] Organic azides are energetic compounds that

can be sensitive to heat, light, friction, and shock, posing a risk of explosive decomposition.[1]

[2] The azide functional group imparts toxicity, and the compound may be harmful if inhaled,

ingested, or absorbed through the skin.[5] Contact with acids can generate highly toxic and

explosive hydrazoic acid.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling N3-L-Val-OH (CHA). The following

table summarizes the required equipment.
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Protection Type Required PPE Specifications & Rationale

Eye & Face Safety Goggles & Face Shield

Goggles must be chemical

splash-proof and tightly fitting.

A full-face shield is required

over the goggles, especially

when handling the solid or

during reactions where

splashing is a risk.[6]

Hand Double Gloves

An inner Silver Shield® glove

with an outer, chemical-

resistant nitrile glove is

recommended for handling

azides of high toxicity.[6]

Body Flame-Resistant Lab Coat

A flame-resistant lab coat

provides a primary barrier

against splashes and potential

fires.

Respiratory NIOSH-Approved Respirator

Required when handling the

powder outside of a certified

chemical fume hood or when

aerosol generation is possible.

[7]

Footwear Closed-toe Shoes

Fully enclosed, chemical-

resistant shoes are mandatory

in the laboratory.

Operational Plan: Step-by-Step Guidance
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a cool, dark, and well-ventilated area, away from heat, light,

and sources of ignition.[1][8] Do not store on metal shelves.[9] The recommended storage

temperatures are provided in the table below.[3][4]
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Segregation: Store N3-L-Val-OH (CHA) away from incompatible materials, especially acids,

oxidizing agents, and heavy metals.[1][5]

Storage Condition Temperature Duration

Powder -20°C Up to 3 years

Powder 4°C Up to 2 years

In Solvent -80°C Up to 6 months

In Solvent -20°C Up to 1 month

Engineering Controls: All work with N3-L-Val-OH (CHA), especially handling the solid, must

be conducted in a certified chemical fume hood with the sash positioned as low as possible.

[6][9] A blast shield should be used as an additional precaution.[8]

Utensils: Use non-metallic spatulas (e.g., plastic or ceramic) for weighing and transferring

the solid to avoid the formation of shock-sensitive metal azides.[1][2]

Solvents: Avoid using halogenated solvents (e.g., dichloromethane, chloroform) as they can

react with azides to form extremely unstable and explosive compounds.[1][2]

Scale: Always work on the smallest possible scale. For any new or scaled-up reactions, a

thorough safety review is required.

The following diagram illustrates the safe handling workflow for N3-L-Val-OH (CHA).
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Safe Handling Workflow for N3-L-Val-OH (CHA)
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Caption: Workflow for safe handling of N3-L-Val-OH (CHA).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1146781?utm_src=pdf-body-img
https://www.benchchem.com/product/b1146781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Waste Segregation: All waste containing N3-L-Val-OH (CHA), including contaminated PPE,

glassware, and solutions, must be collected in a designated and clearly labeled hazardous

waste container.[8][9] Azide-containing waste must be kept separate from other waste

streams, especially acidic waste.[1][9]

Deactivation: For dilute solutions, a chemical deactivation (quenching) procedure to destroy

the azide group may be necessary before disposal.[6] This should only be performed by

trained personnel following a validated standard operating procedure.

Plumbing: Never dispose of azide-containing waste down the drain.[6] Azides can react with

metals in the plumbing, such as lead and copper, to form highly explosive metal azides.[6]

Final Disposal: All azide waste must be disposed of through the institution's hazardous waste

management program.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Procedure

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.[6]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6]

Spill

Evacuate the area and prevent entry. For small

spills of solid, carefully sweep up the material to

avoid dust formation and place it in a non-metal

container for disposal.[6] For liquid spills, absorb

with an inert, non-combustible material. For

large spills, or if you are not trained to handle

them, contact your institution's emergency

response team.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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